Cas no 431913-97-2 (Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate)

• Product Name: Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate
• CAS No: 431913-97-2
• MF: C₁₅H₂₁N₃O₂S
• MW: 307.411142110825
• MDL: MFCD02662120
• CID: 4714195
• Update Time: 2025-06-14

Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(((4-METHYLPHENYL)AMINO)THIOXOMETHYL)PIPERAZINECARBOXYLATE
• ethyl 4-[(4-methylphenyl)carbamothioyl]piperazine-1-carboxylate
• Oprea1_858865
• MLS000662749
• HMS2550E22
• STK144267
• SMR000270191
• ethyl 4-(4-toluidinocarbothioyl)-1-piperazinecarboxylate
• ethyl 4-{[(4-methylphenyl)amino]carbonothioyl}-1-pi
• Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate

• MDL： MFCD02662120
• Inchi： 1S/C15H21N3O2S/c1-3-20-15(19)18-10-8-17(9-11-18)14(21)16-13-6-4-12(2)5-7-13/h4-7H,3,8-11H2,1-2H3,(H,16,21)
• InChI Key： SRWKAZSWOPMZLA-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C)=CC=1)N1CCN(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Topological Polar Surface Area: 76.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate

Comprehensive Analysis of Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate (CAS No. 431913-97-2)

The compound Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate (CAS No. 431913-97-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperazinecarboxylate core and thioxomethyl functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the most searched questions about this compound revolves around its synthetic pathways and reactivity. The presence of both amino and thioxomethyl groups allows for diverse chemical transformations, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in developing novel antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for innovative therapeutic solutions.

From an industrial perspective, Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate is often discussed in the context of green chemistry and sustainable synthesis. With environmental concerns dominating global discourse, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's physicochemical properties, such as solubility and stability, are also critical for formulation scientists. Its ethyl ester moiety enhances lipophilicity, which is advantageous for improving bioavailability in drug development. These characteristics are often queried in databases like SciFinder and Reaxys, reflecting the compound's relevance in preclinical research.

In summary, Ethyl 4-(((4-methylphenyl)amino)thioxomethyl)piperazinecarboxylate (CAS No. 431913-97-2) represents a promising scaffold for modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in advancing science and technology. As research continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.